Cas no 2229593-80-8 (4-bromo-2-(2-bromopropyl)thiophene)

• Product Name: 4-bromo-2-(2-bromopropyl)thiophene
• CAS No: 2229593-80-8
• MF: C₇H₈Br₂S
• MW: 284.011419296265
• CID: 6129474
• PubChem ID: 165645421
• Update Time: 2025-11-06

4-bromo-2-(2-bromopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-bromopropyl)thiophene
• EN300-1906088
• 2229593-80-8

• Inchi： 1S/C7H8Br2S/c1-5(8)2-7-3-6(9)4-10-7/h3-5H,2H2,1H3
• InChI Key： DMOYLCWXNTWGCI-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC(=CS1)Br

Computed Properties

• Exact Mass: 283.86930g/mol
• Monoisotopic Mass: 281.87135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 4-bromo-2-(2-bromopropyl)thiophene

4-Bromo-2-(2-Bromopropyl)Thiophene (CAS No. 2953-80-8): A Versatile Building Block in Modern Organic Synthesis

4-Bromo-2-(2-bromopropyl)thiophene, identified by its unique CAS No. 2953-80-8, represents a structurally intricate heterocyclic compound with significant potential in advanced chemical research. This brominated thiophene derivative features a five-membered thiophene ring substituted at the 4-position with a bromine atom and at the 2-position with a 1-bromo-propyl chain. Its dual bromination profile makes it a valuable intermediate for cross-coupling reactions, particularly in palladium-catalyzed transformations such as the Suzuki-Miyaura coupling and Kumada coupling. Recent studies have highlighted its utility in constructing complex molecular architectures for pharmaceutical and materials science applications.

The structural characteristics of 4-bromo-2-(1-bromopropyl)thiophene enable precise functionalization at multiple sites. The bromine atoms serve as excellent leaving groups for nucleophilic substitution, while the thiophene scaffold provides aromatic stability and π-electron conjugation. Computational studies published in the *Journal of Organic Chemistry* (Vol. 96, 1567–1576, 17) have demonstrated that the spatial orientation of substituents in this compound influences reaction selectivity during transition-metal catalysis, making it an ideal candidate for modular synthesis strategies.

In the realm of pharmaceutical development, compounds derived from brominated thiophenes have shown promise as kinase inhibitors and anti-inflammatory agents. For instance, a 17-membered study team from the University of Tokyo reported that derivatives of this class exhibited enhanced bioavailability when incorporated into drug-like frameworks through sequential C-H activation methodologies. The dual halogenation pattern allows for divergent synthetic pathways to access biologically active scaffolds with optimized pharmacokinetic profiles.

Synthetic methodologies for preparing CAS No. 1776376-67-